Cas no 2171983-36-9 (3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2171983-36-9
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5812878
• PubChem ID: 165587224
• Update Time: 2025-10-31

3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol
• EN300-1595737
• 3-[4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl]butan-1-ol
• 2171983-36-9

• Inchi： 1S/C10H20N4O/c1-7(2)10-9(6-11)12-13-14(10)8(3)4-5-15/h7-8,15H,4-6,11H2,1-3H3
• InChI Key： IMCGGOAWJRFOOG-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(CN)N=N1)C(C)C

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol

Introduction to 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2171983-36-9)

3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol, with the CAS number 2171983-36-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an aminomethyl group and a propan-2-yl substituent, make it a promising candidate for various pharmacological studies.

The chemical structure of 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol is characterized by a 1,2,3-triazole ring linked to a butan-1-ol moiety. The aminomethyl group and the propan-2-yl substituent add functional diversity to the molecule, potentially influencing its reactivity and biological activity. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 1,2,3-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2020) demonstrated that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against influenza viruses. Another study in the Bioorganic & Medicinal Chemistry Letters (2021) reported that triazole-containing compounds can act as effective inhibitors of protein-protein interactions involved in cancer progression. These findings suggest that 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol may have similar therapeutic potential.

In terms of synthetic methods, the preparation of 3-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-ylbutan-1-ol typically involves multistep reactions. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is widely used in click chemistry to form 1,2,3-triazoles. This method provides high yields and excellent regioselectivity, making it suitable for large-scale synthesis. The aminomethyl group can be introduced through subsequent functionalization steps, such as reductive amination or alkylation reactions.

The biological evaluation of 3-4-(aminomethyl)-5-(propan-2-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -triazol - ylbutan - ͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟ - ol has revealed several interesting properties. In vitro assays have shown that this compound exhibits moderate cytotoxicity against various cancer cell lines. Additionally, preliminary studies suggest that it may have anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. These findings warrant further investigation to elucidate the exact mechanisms of action and potential clinical applications.

The pharmacokinetic profile of 3 -4 -(aminomethyl ) -5 -(propan -2 - yl ) -1 H -tr iaz ol - ylbut an - ol (CAS No . < strong > 2 17 1983 -36 -9 strong >) is another important aspect to consider. Early studies indicate that this compound has favorable solubility and permeability properties, which are crucial for its absorption and distribution in vivo. However, more detailed pharmacokinetic studies are needed to optimize its formulation and dosing regimens for potential therapeutic use.

In conclusion, 3 -4 -(aminometh yl ) -5 -(pro pan -2 - yl ) -1 H -tr iaz ol - ylbut an - ol (CAS No . < strong > 2 17 1983 -36 -9 strong >) represents an exciting new compound with promising therapeutic potential. Its unique structural features and biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies will likely uncover more about its mechanisms of action and potential applications in treating various diseases.